Cas no 2229332-13-0 (methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate)

Methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate is a chiral ester derivative featuring a hydroxyl group and a 3-methylthiophene moiety, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, particularly in the synthesis of bioactive compounds or fine chemicals. The presence of the thiophene ring enhances its potential as a building block for heterocyclic chemistry, while the ester group offers reactivity for hydrolysis or transesterification. This compound is valued for its balanced reactivity and stability, suitable for controlled transformations in medicinal chemistry or material science research. Proper handling under inert conditions is recommended due to its sensitivity to moisture and oxidation.
methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate structure
2229332-13-0 structure
Product Name:methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate
CAS No:2229332-13-0
MF:C9H12O3S
MW:200.254781723022
CID:6429903
PubChem ID:165721615
Update Time:2025-05-19

methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate
    • EN300-1812619
    • 2229332-13-0
    • Inchi: 1S/C9H12O3S/c1-6-3-4-13-8(6)5-7(10)9(11)12-2/h3-4,7,10H,5H2,1-2H3
    • InChI Key: KMFICOCOPYAXGN-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1CC(C(=O)OC)O

Computed Properties

  • Exact Mass: 200.05071541g/mol
  • Monoisotopic Mass: 200.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.8Ų

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Additional information on methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate

Introduction to Methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate (CAS No. 2229332-13-0)

Methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate, identified by its CAS number 2229332-13-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject for further investigation and development.

The molecular structure of methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate incorporates a hydroxy group and a thiophene ring, which are known to contribute to its unique chemical properties. The presence of these functional groups suggests potential interactions with biological targets, which has sparked considerable interest in its pharmacological applications.

In recent years, there has been growing attention on the development of novel therapeutic agents derived from heterocyclic compounds. The thiophene moiety, in particular, is widely recognized for its role in various bioactive molecules. Studies have shown that thiophene derivatives can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This has prompted researchers to explore the potential of compounds like methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate as lead candidates for drug discovery.

The hydroxy group in the molecule also plays a crucial role in its chemical behavior. Hydroxylated compounds are known to be involved in various metabolic pathways and can serve as intermediates in the synthesis of more complex molecules. The combination of a hydroxy group with a thiophene ring in methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate may contribute to its ability to interact with biological systems in multiple ways, enhancing its potential as a therapeutic agent.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural features that contribute to the biological activity of molecules. The specific arrangement of atoms in methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate may influence its binding affinity to target proteins and enzymes, which is critical for determining its efficacy as a drug candidate. Computational studies and experimental assays are being employed to elucidate these interactions and optimize the compound's pharmacological profile.

One of the most exciting aspects of studying compounds like methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate is the potential for developing new treatments for various diseases. The compound's unique structural features make it a promising candidate for further investigation in areas such as oncology, neurology, and infectious diseases. Researchers are particularly interested in exploring its potential as an inhibitor of key enzymes involved in disease pathways.

In addition to its therapeutic potential, methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate may also find applications in other areas, such as agrochemicals and material science. The compound's ability to interact with biological systems suggests that it could be used to develop novel pesticides or other chemical agents that target specific biological processes.

The synthesis of methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate is another area of active research. Chemists are exploring efficient synthetic routes to produce this compound in high yields and purity. These efforts are crucial for enabling further studies on its biological activity and for potential future drug development.

The safety and environmental impact of working with compounds like methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate are also important considerations. Researchers must adhere to strict guidelines to ensure safe handling and disposal of these substances. This includes using appropriate personal protective equipment and following established protocols for chemical storage and waste management.

In conclusion, methyl 2-hydroxy-3-(3-methylthiophen-2-yl)propanoate (CAS No. 2229332-13-0) is a compound with significant potential in the fields of chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation, with applications ranging from drug development to agrochemicals. As research continues, we can expect to gain deeper insights into the biological activities and therapeutic potential of this fascinating molecule.

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